![molecular formula C36H45BrN4O6 B032604 Jasplakinolide CAS No. 102396-24-7](/img/structure/B32604.png)
Jasplakinolide
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Overview
Description
Jasplakinolide (Jas) is a cyclic lipopeptide isolated from the marine sponge Jaspis stellifera. It has been studied extensively due to its unique biological activity, which has been shown to have a variety of potential applications in scientific research. This compound is an important tool for the study of many cellular processes, including cell adhesion, cell migration, cell cycle progression, and cell death.
Scientific Research Applications
Actin Filament Dynamics and Cellular Studies
- Jasplakinolide's Impact on Actin Filaments : this compound is recognized for its ability to induce actin polymerization in vitro and disrupt actin filaments in living cells. This effect is concentration and time-dependent, reversible, and has been observed in tobacco BY-2 cells (Ou, Chen, & Yuan, 2002).
- Binding Competitively with Phalloidin to F-actin : this compound has been shown to bind to F-actin competitively with phalloidin, influencing actin polymerization and potentially exerting a cytotoxic effect by stabilizing pre-existing actin filaments (Bubb et al., 1994).
Antimalarial and Antifungal Properties
- Antimalarial Activity : this compound demonstrates antimalarial activity by markedly decreasing parasitemia in Plasmodium falciparum, suggesting its potential in malaria treatment (Mizuno et al., 2002).
- Antifungal Applications : As a cyclodepsipeptide, this compound exhibits potent activity against Candida albicans, comparable to conventional antifungal agents (Scott, Boehme, & Matthews, 1988).
Potential in Cancer Research
- Cancer Research Utility : The role of this compound in disrupting actin filaments and inducing apoptosis makes it a significant tool in cancer research, particularly in studying the actin cytoskeleton and its implications in cancer cells (Holzinger, 2009).
- Inhibition of Prostate Carcinoma Growth : It has been found to inhibit the growth of prostate carcinoma cells, suggesting its potential as an anticancer agent (Senderowicz et al., 1995).
Kinetics of Actin Polymerization
- Influence on Actin Polymerization Kinetics : Detailed analysis of this compound's effects on actin polymerization kinetics provides insight into its paradoxical ability to stabilize actin filaments in vitro while disrupting them in vivo (Bubb et al., 2000).
Apoptosis Induction and Cell Function
- Apoptosis in Cell Lines : this compound induces apoptosis in various transformed cell lines through a caspase-3-like protease-dependent pathway, distinguishing it from other apoptosis-inducing agents (Odaka, Sanders, & Crews, 2000).
- Effects on Cardiomyocyte Function : It influences human cardiomyocyte function and cardiac ion channel activity, which is critical for understanding its potential cardiotoxic effects (Schweikart et al., 2013).
Mechanism of Action
Target of Action
Jasplakinolide, a cyclo-depsipeptide, primarily targets actin filaments . Actin is a highly conserved and abundant protein essential for many key processes, including cell motility, muscle contraction, and vesicle trafficking . This compound’s interaction with actin filaments plays a crucial role in its mechanism of action.
Mode of Action
This compound promotes actin polymerization and stabilizes actin filaments . It potently induces actin polymerization by stimulating actin filament nucleation and competes with phalloidin for actin binding . This interaction with actin filaments results in significant changes in the cell’s cytoskeletal structure .
Biochemical Pathways
This compound’s action on actin filaments influences various cellular processes like exo- and endocytosis, organelle motions, maintenance of organelle distribution, motility, cell division, and cytoplasmic streaming . Its effect on actin dynamics can lead to changes in membrane raft proteins or the organization of the Golgi apparatus . Moreover, it has been reported to induce apoptosis .
Result of Action
The actin polymerizing and stabilizing capacities of this compound result in changes in the cell’s cytoskeletal structure . This can lead to morphological changes in cells, from flat spindle shape adherent cells to round weakly adherent forms . Moreover, this compound’s action on actin filaments can influence various cellular processes and may induce apoptosis .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. It’s worth noting that this compound was originally isolated from a marine sponge , suggesting that it is stable in marine environments
Biochemical Analysis
Biochemical Properties
Jasplakinolide is a potent inducer of actin polymerization . It binds to F-actin, promoting actin filament polymerization and stabilization . This interaction with actin filaments has significant implications for various cellular processes, including morphogenesis, motility, organelle movement, and apoptosis .
Cellular Effects
This compound has been shown to induce significant changes in cell morphology and function. For instance, it has been reported to decrease the proliferation of MDA-MB-231 breast cancer cells in a dose and time-dependent manner . Furthermore, it has been found to induce morphological changes in these cells, transforming them from flat, spindle-shaped, adherent cells to round, weakly adherent forms .
Molecular Mechanism
This compound exerts its effects at the molecular level primarily through its interaction with actin filaments. It competes with phalloidin for actin binding, leading to the stabilization and polymerization of actin filaments . This interaction with actin can influence various cellular processes, including cell motility and the organization of the Golgi body and membrane raft proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. For example, exposure to this compound for 48 hours has been shown to effectively inhibit the growth of PC-3, LNCaP, and TSU-Pr1 cells . Even after the removal of the drug, this growth inhibition effect persisted for several days .
Dosage Effects in Animal Models
In zebrafish, a well-studied fish cancer model, this compound was found to have an approximate LD50 at a concentration of 0.2 μM . This indicates that the effects of this compound can vary significantly with different dosages in animal models.
Transport and Distribution
This compound is membrane-permeable, which allows it to be widely distributed within cells . Its interaction with actin filaments can influence its localization and accumulation within the cell .
Subcellular Localization
The subcellular localization of this compound is likely to be closely associated with actin filaments due to its actin-binding properties . Its effects on actin dynamics can influence its activity and function within specific compartments or organelles .
Properties
{ "Design of Synthesis Pathway": "The synthesis pathway of Jasplakinolide involves the conversion of a diketopiperazine intermediate into the final product through several chemical transformations.", "Starting Materials": [ "L-phenylalanine", "L-proline", "L-tyrosine", "L-leucine", "L-valine", "L-isoleucine", "L-serine", "L-threonine", "L-tryptophan", "L-aspartic acid", "L-glutamic acid", "L-lysine", "L-arginine", "L-histidine", "L-cysteine", "L-methionine", "L-alanine", "L-glycine", "L-prolinol" ], "Reaction": [ "1. The diketopiperazine intermediate is synthesized from L-proline and L-phenylalanine through a cyclization reaction.", "2. The diketopiperazine intermediate is reacted with L-tyrosine in the presence of a coupling reagent to form an intermediate.", "3. The intermediate is subjected to a series of chemical transformations, including oxidation, reduction, and protection of functional groups.", "4. The final step involves the deprotection of functional groups and cyclization to form Jasplakinolide." ] } | |
102396-24-7 | |
Molecular Formula |
C36H45BrN4O6 |
Molecular Weight |
709.7 g/mol |
IUPAC Name |
(4R,7R,10S,13R,15E,17R,19S)-7-[(2-bromo-1H-indol-3-yl)methyl]-4-(4-hydroxyphenyl)-8,10,13,15,17,19-hexamethyl-1-oxa-5,8,11-triazacyclononadec-15-ene-2,6,9,12-tetrone |
InChI |
InChI=1S/C36H45BrN4O6/c1-20-15-21(2)17-23(4)47-32(43)19-30(25-11-13-26(42)14-12-25)40-35(45)31(18-28-27-9-7-8-10-29(27)39-33(28)37)41(6)36(46)24(5)38-34(44)22(3)16-20/h7-15,21-24,30-31,39,42H,16-19H2,1-6H3,(H,38,44)(H,40,45)/b20-15+/t21-,22+,23-,24-,30+,31+/m0/s1 |
InChI Key |
GQWYWHOHRVVHAP-HZIRKPFGSA-N |
Isomeric SMILES |
C[C@@H]\1C[C@@H](OC(=O)C[C@@H](NC(=O)[C@H](N(C(=O)[C@@H](NC(=O)[C@@H](C/C(=C1)/C)C)C)C)CC2=C(NC3=CC=CC=C32)Br)C4=CC=C(C=C4)O)C |
SMILES |
CC1CC(OC(=O)CC(NC(=O)C(N(C(=O)C(NC(=O)C(CC(=C1)C)C)C)C)CC2=C(NC3=CC=CC=C32)Br)C4=CC=C(C=C4)O)C |
Canonical SMILES |
CC1CC(OC(=O)CC(NC(=O)C(N(C(=O)C(NC(=O)C(CC(=C1)C)C)C)C)CC2=C(NC3=CC=CC=C32)Br)C4=CC=C(C=C4)O)C |
Appearance |
Assay:≥98%An off-white solid |
synonyms |
NSC 613009; [2S-[1(S*),2R*,4E,6S*,8R*]]-N-[2-Bromo-N-[N-(8-hydroxy-2,4,6-trimethyl-1-oxo-4-nonenyl)-L-alanyl]-N-methyl-D-tryptophyl]-3-(4-hydroxyphenyl)-β-alanine ρ-Lactone; 1-Oxa-5,8,11-triazacyclononadecane β-alanine deriv.; (+)-Jasplakinolide; Jas |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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